Cas no 68-88-2 (Hydroxyzine)

• Product Name: Hydroxyzine
• CAS No: 68-88-2
• MF: C₂₁H₂₇ClN₂O₂
• MW: 374.904284715652
• MDL: MFCD00242772
• CID: 33885
• Update Time: 2026-05-14

Hydroxyzine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethanol
• 2-[2-[4-[(4-Chlorophenyl)-phenyl-methyl]piperazin-1-yl]ethoxy]ethanol
• 1-(4-Chloro-alpha-phenylbenzyl)-4-((2-(2-hydroxyethoxy)ethyl)piperazine)
• 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)-piperazin-1-yl)ethoxy)ethanol
• Hydroxyzine
• Hydroxyzine See: H996500
• HydroxyzineSee: H996500
• 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethanol

• MDL： MFCD00242772
• Inchi： 1S/C21H27ClN2O2/c22-20-8-6-19(7-9-20)21(18-4-2-1-3-5-18)24-12-10-23(11-13-24)14-16-26-17-15-25/h1-9,21,25H,10-17H2
• InChI Key： ZQDWXGKKHFNSQK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCN(CCOCCO)CC2)C3=CC=CC=C3)C=C1

Computed Properties

• Exact Mass: 374.17600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.1020 (rough estimate)
• Melting Point: 190 ºC
• Refractive Index: 1.5400 (estimate)
• Water Partition Coefficient: < 700 mg/mL
• PSA: 35.94000
• LogP: 2.93170

Hydroxyzine Security Information

• Hazardous Material transportation number：1106
• Safety Instruction： S3; S16; S23; S26
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R11; R20/22; R35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes